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Compound of Interest |

Methyl 3-allyl-4-hydroxy-5-
Compound Name:

methoxybenzoate
CAS No.: 647854-53-3
Cat. No.: B1337276

Get Quote

\ J

Methyl 3-allyl-4-hydroxy-5-methoxybenzoate is a member of the substituted benzoic acid
ester family, a class of organic compounds that are of significant interest in the fields of
medicinal chemistry and materials science. The specific arrangement of the allyl, hydroxyl, and
methoxy functional groups on the benzene ring provides a unique combination of steric and
electronic properties, making it a valuable scaffold for further chemical modification and a
potential candidate for biological activity screening. This guide provides a comprehensive
overview of its chemical identity, a proposed synthetic route with detailed protocols, and a
discussion of its potential applications in research and drug development.

While a dedicated CAS number and PubChem entry for Methyl 3-allyl-4-hydroxy-5-
methoxybenzoate are not readily found in major public databases, its existence is confirmed
through chemical suppliers.[1] This suggests that it is a novel or less-studied compound with

untapped potential.

Physicochemical and Identifier Data
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For any researcher, having the fundamental identifiers of a compound is crucial. The following
table summarizes the known and predicted properties of Methyl 3-allyl-4-hydroxy-5-

methoxybenzoate.
Property Value Source
Molecular Formula C12H1404 [1]
Molecular Weight 222.24 g/mol [1]
methyl 3-allyl-4-hydroxy-5-
IUPAC Name Y Y Y Y
methoxybenzoate
CAS Number Not Assigned
PubChem CID Not Assigned

Proposed Synthesis Pathway: A Multi-Step
Approach

Given the lack of published specific synthetic procedures for Methyl 3-allyl-4-hydroxy-5-
methoxybenzoate, a plausible and efficient three-step synthesis is proposed, starting from the
readily available Methyl 4-hydroxy-3-methoxybenzoate (also known as methyl vanillate). This
proposed pathway leverages well-established and reliable organic reactions.

The overall synthetic workflow can be visualized as follows:

O-Allylation
Allyl bromide, K2CO3, Acetone)

G/Iethyl 4-hydroxy-3-methoxybenzoate Methy! 4-(allyloxy)-3-methoxybenzoate Methy! 3-allyl-4-hydroxy-5-methoxybenzoate

Click to download full resolution via product page
Caption: Proposed two-step synthesis of Methyl 3-allyl-4-hydroxy-5-methoxybenzoate.

Step 1: O-Allylation of Methyl 4-hydroxy-3-
methoxybenzoate
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The initial step involves the protection of the phenolic hydroxyl group via Williamson ether
synthesis. This is a standard and high-yielding reaction for the formation of aryl ethers.

Causality of Experimental Choices:

o Starting Material: Methyl 4-hydroxy-3-methoxybenzoate (CAS: 3943-74-6, PubChem CID:
19844) is chosen due to its commercial availability and suitable substitution pattern.[2][3][4]

o Reagents: Allyl bromide is a common and reactive allylating agent. Potassium carbonate is a
mild base, sufficient to deprotonate the phenol without causing hydrolysis of the methyl ester.
Acetone is a suitable polar aprotic solvent for this type of reaction.

Detailed Experimental Protocol:

¢ To a solution of Methyl 4-hydroxy-3-methoxybenzoate (1.0 eq.) in dry acetone, add
anhydrous potassium carbonate (1.5 eq.).

 Stir the suspension at room temperature for 15 minutes.
e Add allyl bromide (1.2 eq.) dropwise to the reaction mixture.

» Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.

o Evaporate the solvent from the filtrate under reduced pressure.
e Dissolve the residue in ethyl acetate and wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the
crude Methyl 4-(allyloxy)-3-methoxybenzoate.

» Purify the crude product by column chromatography on silica gel if necessary.
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Step 2: Claisen Rearrangement to Introduce the Allyl
Group

The second and key step is the Claisen rearrangement, a thermal[5][5]-sigmatropic
rearrangement of an allyl aryl ether to an ortho-allyl phenol.[6][7][8] This reaction is a powerful
tool for forming carbon-carbon bonds on an aromatic ring.

Causality of Experimental Choices:

The thermal Claisen rearrangement is a concerted, pericyclic reaction that proceeds through
a cyclic transition state.[6][9] Heating the intermediate, Methyl 4-(allyloxy)-3-
methoxybenzoate, will induce the rearrangement of the allyl group from the oxygen atom to
the ortho-position on the aromatic ring. The ortho-position (C3) is sterically unhindered,
favoring the rearrangement at this site.

Detailed Experimental Protocol:

Place the purified Methyl 4-(allyloxy)-3-methoxybenzoate in a round-bottom flask equipped
with a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

Heat the compound to a high temperature, typically in the range of 180-220 °C, using an oil
bath or a heating mantle.

Monitor the progress of the rearrangement by TLC. The product, Methyl 3-allyl-4-hydroxy-
5-methoxybenzoate, will have a different Rf value due to the presence of the free phenolic
hydroxyl group.

Once the rearrangement is complete, cool the reaction mixture to room temperature.

The crude product can be purified by column chromatography on silica gel to afford the pure
Methyl 3-allyl-4-hydroxy-5-methoxybenzoate.

Potential Applications in Research and Drug
Development

While specific biological activities for Methyl 3-allyl-4-hydroxy-5-methoxybenzoate have not
been reported, the structural motifs present in the molecule suggest several avenues for
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investigation. Phenolic compounds, in general, exhibit a wide range of biological and
pharmaceutical activities, including antioxidant, antimicrobial, and anti-inflammatory properties.
[10][11]

e Antioxidant and Anti-inflammatory Potential: The phenolic hydroxyl group is a key feature
responsible for the antioxidant activity of many natural products.[12] Furthermore, related
phenolic compounds have been shown to possess anti-inflammatory properties. For
instance, a glycosylated derivative of a similar core structure has been shown to inhibit CpG-
DNA-induced inflammatory responses.

» Antimicrobial Activity: Phenolic compounds are known for their antimicrobial properties. The
introduction of an allyl group can modulate the lipophilicity of the molecule, potentially
enhancing its ability to penetrate microbial cell membranes.

o Synthetic Intermediate: The presence of multiple functional groups (ester, phenol, methoxy,
and allyl) makes Methyl 3-allyl-4-hydroxy-5-methoxybenzoate a versatile intermediate for
the synthesis of more complex molecules. The allyl group, for instance, can be further
modified through various reactions such as oxidation, reduction, or addition reactions.

Conclusion

Methyl 3-allyl-4-hydroxy-5-methoxybenzoate represents an intriguing yet underexplored
molecule with potential applications in medicinal chemistry and materials science. This guide
has provided a comprehensive overview of its identity and a detailed, scientifically-grounded
proposed synthetic pathway. The outlined protocols are based on well-established chemical
principles and offer a clear roadmap for its preparation in a laboratory setting. Further research
into the biological activities of this compound is warranted and could lead to the discovery of
novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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